Cas no 2248283-23-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorobenzenesulfonamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorobenzenesulfonamido)acetate
• CAS No: 2248283-23-8
• MF: C₁₆H₁₁ClN₂O₆S
• MW: 394.786341905594
• CID: 6449748
• PubChem ID: 165978182
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorobenzenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• 2248283-23-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorobenzenesulfonamido)acetate
• EN300-6518850

• Inchi： 1S/C16H11ClN2O6S/c17-10-4-3-5-11(8-10)26(23,24)18-9-14(20)25-19-15(21)12-6-1-2-7-13(12)16(19)22/h1-8,18H,9H2
• InChI Key： AJWUQRROLZMTQW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 394.0026349g/mol
• Monoisotopic Mass: 394.0026349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorobenzenesulfonamido)acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorobenzenesulfonamido)acetate (CAS: 2248283-23-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorobenzenesulfonamido)acetate (CAS: 2248283-23-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the 3-chlorobenzenesulfonamido moiety is believed to enhance its binding affinity to target proteins, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound.

In vitro studies have demonstrated significant efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorobenzenesulfonamido)acetate in inhibiting the activity of key enzymes such as carbonic anhydrase and matrix metalloproteinases. These findings suggest potential applications in treating conditions like cancer and autoimmune diseases. Furthermore, molecular docking simulations have provided insights into the compound's interaction with active sites, offering a basis for further structural optimization.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of the compound. Recent pharmacokinetic studies indicate moderate bioavailability and rapid clearance, necessitating further modifications to improve its therapeutic index. Researchers are exploring prodrug strategies and nanoformulations to enhance delivery and efficacy.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorobenzenesulfonamido)acetate represents a valuable scaffold for drug discovery. Ongoing research is focused on elucidating its full therapeutic potential and addressing current limitations. This compound exemplifies the intersection of chemical synthesis and biological application, underscoring its relevance in modern pharmaceutical research.